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Compound of Interest

1-(1,1-Difluoroethyl)-4-
Compound Name:
nitrobenzene

Cat. No.: B1315340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 1-(1,1-difluoroethyl)-4-
nitrobenzene, a molecule of interest in medicinal chemistry and materials science. Due to the
limited direct research on this specific compound, this guide synthesizes information from
related chemical structures and compound classes to provide insights into its synthesis,
potential biological activities, and mechanisms of action.

Core Compound Properties

While specific experimental data for 1-(1,1-difluoroethyl)-4-nitrobenzene is scarce, its basic
chemical properties have been identified.

Property Value Source
CAS Number 32471-55-9 [1][2]
Molecular Formula CsH7F2NO2 [3]
Molecular Weight 187.14 g/mol [3][4]
Synonyms 4-Nitro-1-(a,0- 2]

difluoroethyl)benzene
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Proposed Synthesis and Experimental Protocol

Currently, a specific, published experimental protocol for the synthesis of 1-(1,1-
difluoroethyl)-4-nitrobenzene is not available. However, based on established methods for
the synthesis of aryl-a,a-difluoroethyl ethers and the nitration of aromatic compounds, a
plausible synthetic route is proposed below.[5][6][7][8]

Proposed Synthetic Workflow
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Step 1: Synthesis of 1-(1,1-difluoroethyl)benzene Step 2: Nitration
Benzene 2-bromo-1,1-difluoroethene Lewis Acid Catalyst (e.g., AlCIs) 1-(1,1-difluoroethyl)benzene Nitrating Mixture (HNO3/H2S04)
\4 A \4
| Friedel-Crafts Alkylation |<& Electrophilic Aromatic Substitution
\J \
1-(1,1-difluoroethyl)benzene 1-(1,1-difluoroethyl)-4-nitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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